Cas no 1384265-55-7 (Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate)

Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate is a spirocyclic quinoline derivative with a unique structural framework, combining a cyclohexane ring fused to a dihydroquinoline core. The presence of dichloro and oxo functional groups enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. The ethyl carboxylate moiety improves solubility and facilitates further derivatization. This compound is particularly useful in the development of pharmacologically active molecules due to its rigid spirocyclic architecture, which can influence binding affinity and metabolic stability. Its well-defined stereochemistry and functional group diversity make it a versatile building block for drug discovery and materials science applications.
Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate structure
1384265-55-7 structure
Product Name:Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate
CAS No:1384265-55-7
MF:C17H19Cl2NO3
MW:356.243663072586
CID:4822041
Update Time:2025-05-20

Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2',4'-DICHLORO-5'-OXO-6',8'-DIHYDRO-5'H-SPIRO[CYCLOHEXANE-1,7'-QUINOLINE]-3'-CARBOXYLATE
    • Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate
    • Inchi: 1S/C17H19Cl2NO3/c1-2-23-16(22)13-14(18)12-10(20-15(13)19)8-17(9-11(12)21)6-4-3-5-7-17/h2-9H2,1H3
    • InChI Key: AAHLTMFRQZIHIY-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OCC)=C(N=C2C=1C(CC1(C2)CCCCC1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 479
  • XLogP3: 5
  • Topological Polar Surface Area: 56.3

Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate
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Additional information on Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate

Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate: A Comprehensive Overview

Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate, with CAS No. 1384265-55-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spiro structure, which combines a cyclohexane ring with a quinoline moiety. The presence of chlorine atoms at the 2' and 4' positions, along with the oxo group at the 5' position, contributes to its distinctive chemical properties and potential biological activity.

The synthesis of this compound involves a series of intricate reactions, including cyclization and substitution processes. Recent advancements in asymmetric synthesis have enabled researchers to explore the stereochemical outcomes of this compound, paving the way for its application in drug design. The spiro structure is particularly interesting due to its ability to induce steric hindrance, which can be exploited to modulate pharmacokinetic properties such as bioavailability and metabolic stability.

Recent studies have highlighted the potential of Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate as a lead compound in anti-cancer drug development. Its ability to inhibit key enzymes involved in cell proliferation has been extensively investigated. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against human tumor cell lines, suggesting its potential as a chemotherapeutic agent.

In addition to its pharmacological applications, Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7'-quinoline]-3'-carboxylate has also been explored for its role in agrochemicals. Its ability to act as a fungicide has been tested in controlled laboratory settings, with promising results indicating its potential to protect crops from fungal infections. This dual applicability underscores the versatility of this compound in both medical and agricultural sectors.

The structural elucidation of this compound has been made possible through advanced spectroscopic techniques such as NMR and X-ray crystallography. These methods have provided insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its interaction with biological targets. The cyclohexane ring's flexibility and the quinoline moiety's planarity are key factors that influence its binding affinity to proteins.

From an environmental perspective, the biodegradation of Ethyl 2',4'-dichloro-5'-oxo-6',8'-dihydro-5'H-spiro[cyclohexane-1,7' -quinoline]-3' -carboxylate has been studied to assess its eco-toxicological impact. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, reducing its persistence in the environment. This information is critical for regulatory agencies when evaluating its safety for agricultural use.

In conclusion, Ethyl 2',4 '-dichloro -5 '-oxo -6 ',8 '-dihydro -5 'H -spiro [cyclohexane -1 ,7 '-quinoline] -3 '-carboxylate (CAS No. 1384265 -55 -7) represents a promising candidate for various applications across multiple industries. Its unique chemical structure and diverse functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly significant role in both therapeutic and agricultural innovations.

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